Cas no 2245084-40-4 (Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate)

• Product Name: Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate
• CAS No: 2245084-40-4
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD32173167
• CID: 4733558
• PubChem ID: 59620240
• Update Time: 2025-10-30

Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate
• Spiro[6H-cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylic acid, 5,7-dihydro-5-oxo-, 1,1-dimethylethyl ester
• MFCD32173167
• t-Butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate
• SCHEMBL13004997
• tert-Butyl 5-Oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4 inverted exclamation mark -piperidine]-1 inverted exclamation mark -carboxylate
• EX-A4455
• CS-16208
• tert-Butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'
• CS-0093334
• SY277791
• tert-butyl 5-oxospiro[7H-cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate
• 2245084-40-4
• 1'-Boc-5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]
• P19784
• VPD08440
• tert-butyl 5-oxo-7H-spiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate
• AKOS037651234
• Spiro[6H-cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylicacid,5,7-dihydro-5-oxo-,1,1-dimethylethylester
• Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate

• MDL： MFCD32173167
• Inchi： 1S/C17H22N2O3/c1-16(2,3)22-15(21)19-9-6-17(7-10-19)11-13-12(14(17)20)5-4-8-18-13/h4-5,8H,6-7,9-11H2,1-3H3
• InChI Key： IIEMEFZYFPCYBC-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate

Introduction to Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate (CAS No. 2245084-40-4)

Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2245084-40-4, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its intricate molecular framework, has garnered attention due to its potential pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules.

The compound’s name highlights several critical structural features that are essential for understanding its chemical behavior and biological relevance. The presence of a tert-butyl group suggests steric hindrance, which can influence both the reactivity and the binding affinity of the molecule. The spiro core, linking a cyclopenta[b]pyridine moiety with a piperidine ring, introduces a rigid scaffold that can modulate conformational flexibility and interact with biological targets in a specific manner. Furthermore, the 5-oxo functionality indicates the presence of a ketone-like structure, which is often involved in hydrogen bonding interactions and can serve as a reactive site in chemical transformations.

Recent advancements in medicinal chemistry have underscored the importance of spirocyclic compounds in drug discovery. Spiro structures are known for their ability to exhibit high binding affinity and selectivity due to their rigid three-dimensional architecture. This characteristic makes them particularly valuable in the design of small-molecule inhibitors and agonists targeting various biological pathways. The compound in question, Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate, aligns with this trend by incorporating elements that enhance its potential as a pharmacophore.

In particular, the cyclopenta[b]pyridine moiety has been explored in several drug candidates due to its ability to mimic natural product scaffolds and interact with protease active sites. For instance, derivatives of this core structure have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The piperidine ring further contributes to the molecule’s pharmacological profile by providing a hydrogen bond acceptor site, which is crucial for receptor binding. Together, these structural components make Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate a compelling candidate for further investigation.

The tert-butyl carboxylate group at the end of the molecule serves multiple purposes. Chemically, it acts as an electron-withdrawing group that can modulate the reactivity of adjacent functional handles. Biologically, it may enhance solubility or influence metabolic stability, factors that are critical for drug-like properties. Additionally, this group provides a handle for further chemical modifications, allowing researchers to explore analogues with tailored properties.

Current research trends indicate that spirocyclic compounds are being increasingly utilized in the development of next-generation therapeutics. These molecules often exhibit improved pharmacokinetic profiles compared to traditional drug candidates due to their optimized balance of lipophilicity and polar surface area. The compound under discussion exemplifies this trend by combining structural rigidity with functional diversity, making it well-suited for addressing complex biological targets.

One notable area of investigation involves the use of spirocyclic scaffolds in antiviral and anticancer therapies. For example, recent studies have demonstrated that spirocyclic pyridines can disrupt viral protease activity by inducing conformational changes that inhibit replication cycles. Similarly, in oncology research, spirocyclic molecules have been identified as inhibitors of kinases and other enzymes overexpressed in cancer cells. The structural features of Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate suggest that it could be adapted for such applications.

The synthesis of this compound represents another frontier in synthetic organic chemistry. Given its complex spirocore structure, developing an efficient synthetic route has been a challenge but also an opportunity for innovation. Modern synthetic strategies often employ transition-metal-catalyzed reactions and asymmetric methodologies to construct such intricate frameworks with high enantioselectivity. These advances not only facilitate access to novel compounds like Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate but also contribute to the broader field of molecular construction.

In conclusion,Tert-butyl 5-oxo-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-1'-carboxylate (CAS No. 2245084-40-4) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural attributes position it as a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for spirocyclic compounds,this molecule will undoubtedly play an important role in shaping future therapeutic strategies.